1,3-Bis(4-methylpyridin-3-yl)urea

• Molecular Formula: C13H14N4O
• Molecular Weight: 242.28 g/mol
• IUPAC Name: 1,3-bis(4-methylpyridin-3-yl)urea
• InChI: InChI=1S/C13H14N4O/c1-9-3-5-14-7-11(9)16-13(18)17-12-8-15-6-4-10(12)2/h3-8H,1-2H3,(H2,16,17,18)
• InChI Key: ZUNZURQKAVXTKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)NC(=O)NC2=C(C=CN=C2)C

Description

1,3-Bis(4-methylpyridin-3-yl)urea is a symmetric diaryl urea derivative characterized by two 4-methylpyridin-3-yl groups connected via a urea (-NH-C(=O)-NH-) linkage. For instance, diaryl ureas are often explored for their supramolecular interactions, catalytic applications, or bioactivity, such as enzyme inhibition or antimicrobial effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Bis(4-methylpyridin-3-yl)urea can be achieved through several methods. One common approach involves the reaction of 4-methyl-3-aminopyridine with phosgene or its equivalents to form the corresponding isocyanate, which is then reacted with another equivalent of 4-methyl-3-aminopyridine to yield the desired urea compound . The reaction conditions typically involve the use of an inert solvent such as dichloromethane and a base like triethylamine to neutralize the hydrogen chloride generated during the reaction.

Industrial Production Methods

In an industrial setting, the production of 1,3-Bis(4-methylpyridin-3-yl)urea may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to the large-scale production of this compound .

Chemical Reactions Analysis

Types of Reactions

1,3-Bis(4-methylpyridin-3-yl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield amine derivatives.

Substitution: The pyridine rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of nitric acid and sulfuric acid.

Major Products Formed

Oxidation: N-oxides of 1,3-Bis(4-methylpyridin-3-yl)urea.

Reduction: Amine derivatives.

Substitution: Nitro or halogenated derivatives of the pyridine rings.

Scientific Research Applications

1,3-Bis(4-methylpyridin-3-yl)urea has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,3-Bis(4-methylpyridin-3-yl)urea involves its interaction with specific molecular targets and pathways. In biological systems, the compound can bind to enzymes or receptors, modulating their activity and leading to various physiological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3-Bis[3,5-bis(trifluoromethyl)phenyl]urea (BPU)

• Structure : BPU replaces the pyridine rings in the target compound with phenyl groups bearing electron-withdrawing trifluoromethyl (-CF₃) substituents at the 3,5-positions.
• Properties and Activity : BPU exhibits strong hydrophobic interactions and hydrogen-bonding capabilities, as shown in molecular docking studies with proteins (PDB IDs: 2ZID, 3AIC) . It also demonstrates biofilm-modulating activity against Streptococcus mutans, reducing biofilm pH significantly compared to controls .
• Key Difference : The trifluoromethyl groups enhance lipophilicity and metabolic stability compared to the methylpyridinyl groups in 1,3-Bis(4-methylpyridin-3-yl)urea, likely affecting membrane permeability and target selectivity.

1,3-Bis(5-bromo-3-methylpyridin-2-yl)urea (CAS 1263208-76-9)

• Structure : This analog features bromine atoms at the 5-position and methyl groups at the 3-position on pyridine rings.
• Commercial availability suggests its utility as a synthetic intermediate or ligand .
• Key Difference : Bromine substituents may confer higher molecular weight and polarizability, influencing crystallinity or binding kinetics.

Pyrrolidine-Based Urea Derivatives (e.g., Compound 14{4,5})

• Structure : This compound integrates a pyrrolidine ring and a trifluoromethylphenyl-ureido moiety, diverging from the symmetric pyridine-based framework of the target molecule.
• Properties : Spectral data (FTIR, MS) confirm the urea carbonyl stretch at 1675 cm⁻¹ and molecular ion peaks consistent with its mass . The pyrrolidine ring introduces conformational rigidity, contrasting with the flexibility of 1,3-Bis(4-methylpyridin-3-yl)urea.
• Key Difference : The hybrid structure may enhance binding to chiral targets, such as enzymes or receptors, due to stereochemical complexity.

Comparative Data Table

Compound	Core Structure	Key Substituents	Notable Properties/Activities	References
1,3-Bis(4-methylpyridin-3-yl)urea	Diaryl urea	4-methylpyridin-3-yl	High symmetry; potential H-bond donor	N/A
BPU	Diaryl urea	3,5-bis(trifluoromethyl)phenyl	Biofilm pH modulation; hydrophobic interactions
1,3-Bis(5-bromo-3-methylpyridin-2-yl)urea	Diaryl urea	5-bromo-3-methylpyridin-2-yl	Commercial availability; electronic modulation
Compound 14{4,5}	Pyrrolidine-urea	Trifluoromethylphenyl	Chiral centers; enzyme-targeting potential